Cas no 824938-48-9 (Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl-)

824938-48-9 structure
Product name:Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl-
Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl-
- N-(3-amino-3-oxopropyl)-3-methyl-2-sulfanylbenzamide
- 824938-48-9
- DTXSID90328129
- NSC-725033
- SCHEMBL13869139
- N-(2-Carbamoyl-ethyl)-2-mercapto-3-methyl-benzamide
- NSC725033
-
- Inchi: InChI=1S/C11H14N2O2S/c1-7-3-2-4-8(10(7)16)11(15)13-6-5-9(12)14/h2-4,16H,5-6H2,1H3,(H2,12,14)(H,13,15)
- InChI Key: LVBKSGGNLFHGRK-UHFFFAOYSA-N
- SMILES: CC1=C(C(=CC=C1)C(=O)NCCC(=O)N)S
Computed Properties
- Exact Mass: 238.07759887g/mol
- Monoisotopic Mass: 238.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.2Ų
- XLogP3: 0.6
Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl- Related Literature
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Alexis Perea,Karim Zaghib,Daniel Bélanger J. Mater. Chem. A, 2015,3, 2776-2783
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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